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Abstract

Centpropazine is an experimental antidepressant drug developed in India. While it showed
promise in clinical trials, reaching Phase 3, it was never brought to market. This technical guide
provides a comprehensive overview of the available scientific information on centpropazine,
focusing on its chemical structure, physicochemical properties, and known pharmacological
characteristics. Due to the discontinuation of its development, publicly available information,
particularly regarding its detailed synthesis and specific mechanism of action, is limited. This
document consolidates the existing data to serve as a valuable resource for researchers in the
fields of medicinal chemistry and neuropharmacology.

Chemical Structure and Identification

Centpropazine is a phenylpiperazine derivative with the systematic IUPAC name 1-[4-[2-
hydroxy-3-(4-phenylpiperazin-1-yl)propoxy]phenyl]propan-1-one[1]. Its chemical structure is
characterized by a propiophenone moiety linked via a hydroxypropoxy bridge to a 4-
phenylpiperazine group.

Table 1: Chemical Identifiers for Centpropazine
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Identifier Value

1-[4-[2-hydroxy-3-(4-phenylpiperazin-1-
IUPAC Name -2y y-3-(4-phenylpip
yl)propoxy]phenyl]propan-1-one[1]

CCC(=0)C1=CC=C(C=C1)OCC(CN2CCN(CC2)

SMILES Strin
g C3=CC=CC=C3)0[1]

INChl Key ZQPXSRTZFYHSFB-UHFFFAOYSA-N[1]
CAS Number 34675-77-9, 91315-34-3[1]
Molecular Formula C22H28N203

Physicochemical Properties

The physicochemical properties of a drug molecule are critical determinants of its
pharmacokinetic and pharmacodynamic behavior. The available data for centpropazine is
summarized below.

Table 2: Physicochemical Properties of Centpropazine

Property Value Source
Molecular Weight 368.47 g/mol

Boiling Point 560.7 °C at 760 mmHg

Density 1.147 g/cm3

Flash Point 2929 °C

LogP 2.84410

Refractive Index 1.576

Synthesis and Characterization
Synthesis
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A detailed, publicly available, step-by-step synthesis protocol for centpropazine has not been
identified in the current scientific literature. However, based on its chemical structure, a
plausible synthetic route can be conceptualized.

Starting Materials

G—Hydroxypropiophenona Base. Solvent

Intermediate

Epichlorohydrin >E—(4—(Oxwan—2—y|methoxy)phenyl)propan—l—ona—imﬂmf—El-llél-l—%l‘odllCt
|
1-Phenylpiperazine

Click to download full resolution via product page
Caption: Plausible synthetic pathway for centpropazine.

The proposed synthesis would likely involve the reaction of 4-hydroxypropiophenone with
epichlorohydrin in the presence of a base to form the epoxide intermediate, 1-(4-(oxiran-2-
ylmethoxy)phenyl)propan-1-one. Subsequent ring-opening of the epoxide with 1-
phenylpiperazine would yield centpropazine. This is a common strategy for the synthesis of
similar aryloxypropanolamine compounds.

Analytical Characterization

Specific NMR, IR, or mass spectrometry data for the analytical characterization of
centpropazine are not readily available in the public domain. Characterization of the final
compound and intermediates would typically involve these standard analytical techniques to
confirm the chemical structure and purity.

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) for
Serum Analysis

A validated HPLC method for the quantification of centpropazine in serum has been reported.

This method is crucial for pharmacokinetic studies.

Table 3: HPLC Method Parameters for Centpropazine Analysis

Parameter Description

Stationary Phase C18 column

Mobile Phase Acetonitrile and phosphate buffer
Detection UV detector

This method was developed for the analysis of centpropazine in human, monkey, and rat
serum, indicating its utility in both preclinical and clinical research.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://www.benchchem.com/product/b186918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HPLC Analysis Workflow

(Serum Sample CollectiorD

(Sample Preparation (e.g., Protein Precipitation/ExtractionD

'

Injection into HPLC System

'

Separation on C18 Column

UV Detection
Quantification

Click to download full resolution via product page

Caption: Experimental workflow for HPLC analysis of centpropazine in serum.

Pharmacology and Mechanism of Action

Centpropazine was developed as an antidepressant. Clinical studies have shown its efficacy
in patients with endogenous depression.

Pharmacological Profile
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Preclinical studies in animals indicated that centpropazine has imipramine-like clinical effects.
It was shown to reverse reserpine-induced effects and potentiate amphetamine-induced
effects, which are classic screening tests for antidepressant activity.

A study on rat cerebral cortical slices demonstrated that centpropazine has an affinity for
noradrenergic receptors. Specifically, it inhibited the accumulation of inositol phosphate
stimulated by noradrenaline and moderately antagonized the specific binding of [3H]prazosin to
al-adrenoceptors. It did not, however, affect the specific binding to 3-adrenoceptors.

Mechanism of Action and Signaling Pathways

The precise mechanism of action of centpropazine is stated to be unknown. The observed
imipramine-like effects and its interaction with the noradrenergic system suggest that it may
modulate monoaminergic neurotransmission. However, without further dedicated studies, the
specific molecular targets and the downstream signaling pathways remain to be elucidated.
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Postulated Pharmacological Action of Centpropazine
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Caption: Postulated pharmacological action of centpropazine.

Clinical and Preclinical Data

Centpropazine underwent clinical evaluation in India. In a study involving healthy male
volunteers, single oral doses were well-tolerated. In a multiple-dose study, some subjects
experienced mild restlessness and insomnia at higher doses. An open trial in patients with
endogenous depression showed a significant reduction in the Hamilton Depression Rating

Scale (HDRS) score over a four-week period.
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Pharmacokinetic studies in rats revealed that centpropazine has a short elimination half-life
and low oral bioavailability, likely due to a significant first-pass effect. Despite this, it was found
to readily penetrate the brain.

Conclusion

Centpropazine is a structurally defined antidepressant candidate with demonstrated clinical
efficacy. While its development was halted before it reached the market, the available data on
its chemical properties and pharmacological profile provide a foundation for further research.
Key areas for future investigation would include the elucidation of its precise mechanism of
action, the identification of its molecular targets and signaling pathways, and the development
of an efficient and well-documented synthetic route. This information would be invaluable for
the design of new antidepressant agents with potentially improved pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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